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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064

For researchers, scientists, and drug development professionals utilizing MitoTracker Green
FM, ensuring safe handling and proper disposal is paramount to maintaining a secure
laboratory environment and adhering to regulatory compliance. This guide provides essential,
step-by-step procedures for the appropriate disposal of MitoTracker Green FM, reinforcing our
commitment to being your trusted partner in laboratory safety and chemical management.

Key Safety and Handling Information

MitoTracker Green FM is a fluorescent dye used to label mitochondria in live cells.[1][2] While
specific toxicity information is limited, it is crucial to handle the reagent with care, employing
standard laboratory safety practices.[3] The Safety Data Sheet (SDS) advises wearing
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.[3]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for MitoTracker
Green FM.
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Property Value Source
Excitation Maximum 490 nm [1][2][4]
Emission Maximum 516 nm [1112]14]
Molecular Weight 671.88 g/mol [41[5]

. -20°C, desiccated and
Storage (Lyophilized) ) [4][5]
protected from light

Storage (Reconstituted in -20°C, protected from light e
DMSO) (use within 2 weeks)

Typical Staining Concentration 100-400 nM [415]
Typical Incubation Time 15-30 minutes at 37°C [4115]

Experimental Protocol: Live Cell Staining

A typical protocol for staining live cells with MitoTracker Green FM involves the following
steps:

e Reconstitution: Prepare a 1 mM stock solution by reconstituting the lyophilized solid in high-
quality anhydrous DMSO.[4][5] For a 50 ug vial, this would be approximately 74.4 uL of
DMSO.[4][5]

» Working Solution: Dilute the stock solution into normal growth media to a final working
concentration of 100-400 nM.[4][5]

e Incubation: Replace the cell culture medium with the staining solution containing
MitoTracker Green FM and incubate for 15-30 minutes at 37°C.[4][5]

» Imaging: After incubation, the cells must be imaged live. It is important to note that fixation
with aldehydes or alcohols will inhibit the staining.[4][5] To minimize background
fluorescence, phenol red-free media can be used for imaging.[4]

Disposal Procedures for MitoTracker Green FM
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The primary guideline for the disposal of MitoTracker Green FM is to adhere to local, state,
and federal regulations for chemical waste.[6] The environmental impact of this product has not
been fully investigated, though it is considered to be biodegradable and does not
bioaccumulate.[6]

Workflow for Proper Disposal

The following diagram outlines the decision-making process and steps for the proper disposal
of MitoTracker Green FM waste.
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MitoTracker Green FM Waste Disposal Workflow

Waste Generated
(e.g., unused solution, contaminated media, pipette tips)

Is waste mixed with other hazardous chemicals?

Follow disposal protocol for the

Treat as chemical waste.
most hazardous component.

Collect in a designated, properly labeled,
and sealed hazardous waste container.

Store in a designated secondary containment area.

Arrange for pickup by
Environmental Health & Safety (EHS)
or a licensed waste disposal contractor.

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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